BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Dimethylaminopyridine N-oxide: A Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Dimethylaminopyridine N-oxide

Cat. No.: B087098

CAS Number: 1005-31-8

This technical guide provides an in-depth overview of 4-Dimethylaminopyridine N-oxide
(DMAPO), a versatile and efficient nucleophilic catalyst predominantly used in organic
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical synthesis, offering comprehensive data, detailed
experimental protocols, and visual representations of its catalytic mechanism and experimental
workflows.

Core Properties and Specifications

4-Dimethylaminopyridine N-oxide, a derivative of 4-dimethylaminopyridine (DMAP), is a
white to light yellow crystalline powder. Its chemical structure features a pyridine ring with a
dimethylamino group at the 4-position and an N-oxide functional group. This modification
enhances its catalytic activity in various reactions.

Table 1: Chemical and Physical Properties of 4-Dimethylaminopyridine N-oxide
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Property Value

CAS Number 1005-31-8

Molecular Formula C7H10N20

Molecular Weight 138.17 g/mol

Appearance White to light yellow powder/crystal
Melting Point 97 °C

Boiling Point 316.5 °C at 760 mmHg

Density 1.03 g/cm3

Solubility Soluble in Methanol

Applications in Organic Synthesis

DMAPO is widely recognized for its role as a superior nucleophilic catalyst in a variety of
chemical transformations, including:

 Esterifications and Acylations: It demonstrates high efficiency in promoting the formation of
esters and amides, crucial steps in the synthesis of pharmaceuticals and other fine
chemicals.

e Macrolactamization: DMAPOQO, often in conjunction with reagents like 2-methyl-6-nitrobenzoic
anhydride (MNBA), is particularly effective in catalyzing the intramolecular cyclization to form
macrolactams, which are core structures in many biologically active natural products.

o Peptide Coupling: It serves as an effective catalyst in peptide synthesis, facilitating the
formation of peptide bonds with minimal racemization.

The combination of DMAPO with MNBA has been shown to exhibit significantly higher activity
compared to conventional coupling reagents.

Catalytic Mechanism: Acylation
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The catalytic cycle of DMAPO in acylation reactions, for instance with an anhydride, involves
the formation of a highly reactive acylpyridinium intermediate. This intermediate is then readily
attacked by a nucleophile (e.g., an alcohol or amine) to form the final product and regenerate
the catalyst.
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Preparation
Prepare solution of MNBA, DMAPO, Prepare solution of linear
and triethylamine in DCM precursor in DCM

Reaction

Heat reagent solution to 40 °C

'

Slowly add precursor solution
over 12 hours

Work-up and Purification

Quench reaction with ag. NaHCO3

'

Separate organic layer and
extract aqueous layer with DCM

'

Wash combined organic layers
with brine and dry

'

Purify crude product

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

